rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans

• IUPAC Name: (2R,3R)-2-(1-ethylpyrazol-4-yl)oxolane-3-carboxylic acid
• InChI: InChI=1S/C10H14N2O3/c1-2-12-6-7(5-11-12)9-8(10(13)14)3-4-15-9/h5-6,8-9H,2-4H2,1H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key: NONCPJOZOLMXFK-BDAKNGLRSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCO2)C(=O)O
• Isomeric SMILES: CCN1C=C(C=N1)[C@H]2[C@@H](CCO2)C(=O)O
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans, also known as EPOC, is a chemical compound that has been widely studied for its potential applications in scientific research. EPOC is a chiral molecule that has two enantiomers, the (2R,3R)- and (2S,3S)- forms. The (2R,3R)-enantiomer has been found to have more potent biological activity and is the focus of

Scientific Research Applications

Kinetic Resolution and Structural Studies

• The compound has been used in kinetic resolution processes, specifically in the study of trans-2-(1-pyrazolyl)cyclohexan-1-ol catalyzed by lipase B from Candida antarctica. This process results in enantiomerically pure products, which have implications in chiral chemistry and pharmaceutical synthesis (Barz, Herdtweck, & Thiel, 1996).

Synthesis and Optical Applications

• N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, related to the compound , have been synthesized and characterized. Their optical nonlinearity suggests potential applications in optical limiting, which is crucial in the development of materials for photonics and laser protection (Chandrakantha et al., 2013).

Efficient Synthesis Techniques

• Research has focused on developing efficient synthesis techniques for related compounds, demonstrating the compound’s relevance in advancing synthetic methodologies. For instance, racemic trans-1-amino-6-nitroindan-2-ol (rac-1) has been prepared from inexpensive indene, illustrating the compound's role in cost-effective synthetic processes (Kozhushkov, Yufit, & Meijere, 2005).

Chemical Transformations and Regioselectivity

• The compound and its derivatives have been used to study regioselective synthesis and chemical transformations, such as the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation. This has implications for the development of new chemical entities and the exploration of novel reaction conditions (Machado et al., 2011).

Applications in Material Science

• There's also interest in the compound's applications in material science, such as in the synthesis of novel metal-organic frameworks (MOFs) exhibiting electrochemiluminescence. This has potential implications for developing new materials with specific luminescent properties (Feng et al., 2016).